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Compound of Interest

Compound Name: Zolpidic acid

Cat. No.: B020149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the metabolic profiles of the hypnotic agent

zolpidem and its analogues, zaleplon, zopiclone, and alpidem. The information presented is

intended to support research and development in the field of pharmacology and drug

metabolism.

Introduction
Zolpidem and its analogues are non-benzodiazepine hypnotics, commonly known as "Z-drugs,"

prescribed for the treatment of insomnia. While they share a similar mechanism of action,

targeting the GABA-A receptor complex, their structural differences lead to distinct metabolic

fates and pharmacokinetic profiles. Understanding these differences is crucial for predicting

drug-drug interactions, potential toxicity, and overall clinical efficacy.

Comparative Metabolic and Pharmacokinetic Data
The following table summarizes key quantitative data on the metabolism and pharmacokinetics

of zolpidem and its analogues.
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Parameter Zolpidem Zaleplon Zopiclone Alpidem

Primary

Metabolic

Pathways

Oxidation

(hydroxylation of

methyl groups)[1]

[2][3][4]

N-deethylation,

Oxidation[5][6]

N-demethylation,

N-oxidation,

Decarboxylation[

2][3][7][8][9][10]

Extensive

(hydroxylation,

dealkylation,

conjugation)[11]

Major

Metabolites

Zolpidem 4-

phenyl carboxylic

acid (inactive)[1]

5-oxo-zaleplon

(inactive), 5-

oxodesethylzalep

lon (inactive)[12]

[13]

N-desmethyl-

zopiclone

(active),

Zopiclone-N-

oxide (inactive)

[7][14][15]

Multiple, some

active[11]

Key Metabolizing

Enzymes

CYP3A4 (major),

CYP2C9,

CYP1A2,

CYP2D6,

CYP2C19[4][16]

[17]

Aldehyde

oxidase (major),

CYP3A4 (minor)

[13][18][19]

CYP3A4,

CYP2C8[15][20]

[21]

Cytochrome

P4501A[22]

Elimination Half-

life (t½)
2-3 hours[1] ~1 hour[1][13] 3.5-6.5 hours[7]

19 hours (young

adults)[11]

Bioavailability ~70% ~30%[13][18] ~80%[7]
32-35%

(estimated)[11]

Protein Binding ~92%[4] 45-75%[18] 45-80%[7] 99.4%[11]

Visualization of Metabolic Pathways
The following diagrams illustrate the primary metabolic pathways of zolpidem, zaleplon, and

zopiclone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b020149#comparing-the-metabolic-profile-of-
zolpidem-and-its-analogues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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